Cas no 1790213-67-0 ((1-Benzyl-2,5-dioxoimidazolidin-4-yl)acetic acid)

• Product Name: (1-Benzyl-2,5-dioxoimidazolidin-4-yl)acetic acid
• CAS No: 1790213-67-0
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• MDL: MFCD28248844
• CID: 5094671
• PubChem ID: 23510008
• Update Time: 2025-10-28

(1-Benzyl-2,5-dioxoimidazolidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (1-benzyl-2,5-dioxoimidazolidin-4-yl)acetic acid
• 2-(1-benzyl-2,5-dioxoimidazolidin-4-yl)acetic acid
• BBL035223
• STL426037
• STL540484
• (1-benzyl-2,5-dioxoimidazolidin-4-yl)aceticacid
• (1-benzyl-2-hydroxy-5-oxo-4,5-dihydro-1H-imidazol-4-yl)acetic acid
• (1-Benzyl-2,5-dioxoimidazolidin-4-yl)acetic acid

• MDL： MFCD28248844
• Inchi： 1S/C12H12N2O4/c15-10(16)6-9-11(17)14(12(18)13-9)7-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,13,18)(H,15,16)
• InChI Key： ZRUYNQKIQVLGMT-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)O)NC(N1CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 363
• XLogP3: 0.2
• Topological Polar Surface Area: 86.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on (1-Benzyl-2,5-dioxoimidazolidin-4-yl)acetic acid

Chemical Profile of (1-Benzyl-2,5-dioxoimidazolidin-4-yl)acetic Acid (CAS No. 1790213-67-0)

(1-Benzyl-2,5-dioxoimidazolidin-4-yl)acetic acid, identified by its CAS number 1790213-67-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that combines a benzyl group with a dioxoimidazolidinone core. The presence of both oxygen and nitrogen atoms in its molecular structure imparts distinctive reactivity and potential biological activity, making it a subject of intense research interest.

The< strong>1-Benzyl-2,5-dioxoimidazolidin-4-yl)acetic acid molecule exhibits a rigid bicyclic system, which is a common feature in many pharmacologically active agents. The dioxoimidazolidinone moiety is particularly noteworthy due to its ability to engage in various chemical transformations, including nucleophilic additions and condensations, which are pivotal for the synthesis of more complex molecules. This structural motif has been explored in the development of novel therapeutic agents targeting diverse biological pathways.

In recent years, the< strong>1790213-67-0 derivative has been investigated for its potential applications in medicinal chemistry. Researchers have been particularly interested in its role as a building block for the synthesis of inhibitors targeting enzymes involved in metabolic disorders and inflammatory diseases. The benzyl group attached to the dioxoimidazolidinone ring provides a handle for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

One of the most compelling aspects of< strong>(1-Benzyl-2,5-dioxoimidazolidin-4-yl)acetic acid is its versatility in synthetic chemistry. The compound can serve as a precursor for the preparation of more complex heterocycles through various cyclization reactions. For instance, it can be transformed into pyrazolones or thiazole derivatives under appropriate conditions, expanding its utility in drug discovery programs. These transformations are often facilitated by transition metal catalysts, which enhance reaction efficiency and selectivity.

The pharmacological potential of< strong>CAS No. 1790213-67-0 has been further explored through computational modeling and experimental studies. Initial screenings have revealed that derivatives of this compound exhibit inhibitory activity against certain kinases and proteases, which are overexpressed in cancer cells. The dioxoimidazolidinone core is believed to interact with the active sites of these enzymes through hydrogen bonding and hydrophobic interactions, thereby disrupting their function.

Moreover, the< strong>1-Benzyl-2,5-dioxoimidazolidin-4-yl)acetic acid scaffold has been investigated for its antimicrobial properties. Studies have shown that certain analogs exhibit promising activity against Gram-positive bacteria and fungi, suggesting their use as potential candidates for novel antimicrobial agents. The benzyl group may contribute to this activity by enhancing cell membrane permeability or by interfering with essential metabolic pathways.

The synthesis of< strong>(1-Benzyl-2,5-dioxoimidazolidin-4-yl)acetic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between β-ketoesters and imidazole derivatives, followed by oxidation and functional group modifications. Advanced techniques such as flow chemistry have also been employed to improve reaction scalability and reproducibility.

In conclusion, the< strong>CAS No. 1790213-67-0 compound represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications in drug development span across various therapeutic areas, including oncology, inflammation, and infectious diseases. Continued research into this molecule is expected to yield novel therapeutic agents with improved efficacy and reduced side effects.